
Commercial Availability and Technical Guide for
(s)-2-Benzylaziridine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (s)-2-Benzylaziridine

Cat. No.: B106299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,

and key applications of (s)-2-Benzylaziridine, a valuable chiral building block in organic

synthesis and drug discovery.

Commercial Availability
(s)-2-Benzylaziridine is readily available from a variety of commercial suppliers in research

and bulk quantities. Purity levels typically range from 95% to over 99%. The following tables

summarize the availability from a selection of suppliers.

Table 1: Commercial Suppliers of (s)-2-Benzylaziridine
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Supplier Purity Available Quantities

Toronto Research Chemicals

(TRC)
--- 1g, 5g, 10g

Biosynth Carbosynth --- 1g, 5g, 10g

Apolloscientific 95% 250mg, 1g

American Custom Chemicals

Corporation
95.00% 1G

Ivy Fine Chemicals --- 5g, 10g, 25g, 100g, Bulk

AK Scientific --- 10g

Fluorochem 95% ---

Combi-Blocks, Inc. 95% ---

Henan Fengda Chemical Co.,

Ltd.
99% KG quantities

Career Henan Chemical Co. 99% KG quantities

Data is subject to change and should be verified with the supplier.

Physicochemical Properties
Table 2: Physicochemical Data for (s)-2-Benzylaziridine
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Property Value

CAS Number 73058-30-7

Molecular Formula C₉H₁₁N

Molecular Weight 133.19 g/mol

Appearance Colorless liquid

Boiling Point 204.589 °C at 760 mmHg

Density 1.044 g/cm³

Refractive Index 1.568

Flash Point 76.485 °C

Storage Temperature
Keep in dark place, Sealed in dry, Store in

freezer, under -20°C

Solubility
Soluble in Chloroform (Slightly), Ethanol

(Slightly), Methanol (Slightly)

Synthesis and Purification
A common method for the synthesis of (s)-2-benzylaziridine involves the cyclization of a chiral

amino alcohol. The following is a representative experimental protocol.

Experimental Protocol: Synthesis and Purification of
(s)-2-Benzylaziridine
Materials:

(S)-2-amino-3-phenyl-1-propanol (or other suitable chiral amino alcohol)

Sulfuric acid (98%)

Sodium hydroxide (NaOH)

Toluene
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Anhydrous sodium sulfate (Na₂SO₄)

Silica gel

Petroleum ether

Ethyl acetate (EtOAc)

Triethylamine (Et₃N)

Procedure:

Formation of the Amino Alcohol Hydrogen Sulfate:

A cold mixture of sulfuric acid (98%, 10 g) and water (10 mL) is added to the chiral amino

alcohol (100 mmol) in water (10 mL) at 0-5 °C.

The mixture is heated to 110 °C for 3-4 hours.

Water is then carefully distilled off in vacuo to afford the solid amino alcohol hydrogen

sulfate.

Cyclization to (s)-2-Benzylaziridine:

To the crude amino alcohol hydrogen sulfate, add Toluene (50 mL) and a 25 wt% aqueous

solution of NaOH (50 mL).

The mixture is heated to reflux overnight.

After cooling, the organic phase is separated.

Work-up and Purification:

The separated organic phase is dried over anhydrous Na₂SO₄.

The solvent is removed under reduced pressure.

The residue is purified by column chromatography on silica gel.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b106299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elution with a mixture of petroleum ether/EtOAc/Et₃N (5:1:1, v/v) affords the pure (s)-2-
benzylaziridine as a colorless oil.

Applications in Drug Development
(s)-2-Benzylaziridine is a key intermediate in the synthesis of various biologically active

molecules. Notably, it is utilized in the preparation of renin inhibitors and cannabinoid type 2

(CB2) receptor agonists.[1] The chiral aziridine ring serves as a versatile synthon for

introducing nitrogen-containing functionalities with stereochemical control.

Cannabinoid Receptor 2 (CB2) Signaling Pathway
CB2 receptors are G protein-coupled receptors primarily expressed on immune cells. Their

activation is implicated in various physiological processes, including inflammation and pain

modulation. The binding of a CB2 receptor agonist, which can be synthesized using (s)-2-
benzylaziridine as a starting material, initiates a downstream signaling cascade.
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Caption: Simplified signaling pathway of the Cannabinoid Receptor 2 (CB2).

Experimental Workflow: Synthesis of (s)-2-
Benzylaziridine
The following diagram illustrates the key steps in the synthesis and purification of (s)-2-
benzylaziridine.
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Caption: Experimental workflow for the synthesis of (s)-2-Benzylaziridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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